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Compound of Interest

Compound Name: D-Glucose-13C,d1-2
Cat. No.: B12407681
Get Quote
\ J

CRITICAL DISTINCTION: D-Glucose-

C,d

Is a stable isotope-labeled compound. It is NOT radioactive.

» Do NOT dispose of this material in radioactive waste streams (e.g.,

Cor

H bins). Doing so triggers unnecessary, expensive, and legally complex decay-in-storage or
radioactive incineration protocols.

+ Do NOT involve the Radiation Safety Officer (RSO) unless the compound has been co-
mingled with actual radiolabels (e.g., in a dual-tracer study).

This guide treats the substance as a chemical reagent, where disposal is dictated by the matrix
(solvent, biological medium) rather than the isotope itself.

Safety & Regulatory Profile (Self-Validating Data)
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Before disposal, validate the material's status using the table below. This data serves as your

internal compliance check.

Parameter Specification Regulatory Implication
D-Glucose-ngcontent-ng-
€1989010908="" _nghost-ng-
€2127666394="" class="inline Stable Isotope (Non-
Compound

ng-star-inserted">

C.d

Radioactive)

GHS Classification

Non-Hazardous

Not classified as dangerous for

transport or handling [1].[1][2]
[31[41[5]1[6]

RCRA Status (USA)

Non-Regulated

Not P-listed or U-listed (40
CFR 8§ 261.33) [2].

Bio. Oxygen Demand (BOD)

High

Do not drain dispose in bulk.
High sugar loads violate
municipal sewer permits by
spiking BOD [3].

Toxicity

None (LD50 >25g/kg rat)

Safe for standard chemical

waste streams.

The "Matrix-First" Disposal Strategy

As a Senior Scientist, | advise against looking at the molecule alone. You must look at the

matrix. The glucose itself is harmless; what it is dissolved in usually defines the hazard.

Decision Logic Diagram

Use this flowchart to determine the correct disposal stream.
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Waste Generation:
D-Glucose-13C, d1-2

Analyze the Matrix:
What is the Glucose inside?

Biological Matrix Chemical Solvent Pure Solid/Aqueous
(Cell Culture, Blood, Tissue) (Methanol, Chloroform, NMR Solvents) (Expired Powder, Stock Solution)

lammable/Toxic Solvent

Contains Cells/Viruses

Non-Hazardous Waste
(Solid Trash or Lab Pack)

Hazardous Chemical Waste
(Segregate by Solvent)

Biohazardous Waste Stream
(Autoclave/Incinerate)

Click to download full resolution via product page

Figure 1: Decision matrix for stable isotope glucose disposal based on the surrounding
chemical or biological environment.

Detailed Disposal Protocols
Scenario A: Biological Media (Metabolic Flux Analysis)
Context: You have used the glucose in cell culture media or animal studies. The glucose is now

metabolized or mixed with biological agents.

The Mechanism: The hazard here is biological, not chemical. The glucose acts as a nutrient
source for bacterial growth if left untreated.
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Protocol:

o Deactivation: Add bleach (final concentration 10%) to liquid media to deactivate biological
agents, OR collect in designated biohazard bags/containers.[7]

o Sterilization: Autoclave at 121°C, 15 psi for 30 minutes (or per institutional biosafety level
requirements).

e Disposal:

o Liquids: Once autoclaved/bleached, liquid waste can typically be flushed down the drain
with copious water (verify local BOD limits first) [3].

o Solids (Flasks/Plates): Dispose of as Red Bag Medical Waste for incineration.

Scenario B: Chemical Mixtures (NMR/Mass Spec)

Context: The glucose is dissolved in solvents like Methanol, DMSO, or Deuterated Chloroform (

).

The Mechanism: The solvent dictates the toxicity. For example, Methanol is ignitable (RCRA
D001) and toxic.

Protocol:
e Segregation: Do not mix halogenated solvents (

) with non-halogenated solvents (Methanol/Water).

e Labeling: Label the waste tag with the solvent name as the primary constituent.
o Correct Label: "Waste Methanol, containing <1% D-Glucose-13C."
o Incorrect Label: "Glucose Waste."

o Container: Use high-density polyethylene (HDPE) or glass containers compatible with the
solvent.
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» Hand-off: Transfer to your facility's EHS Hazardous Waste pickup point.

Scenario C: Pure Unused Solid (Expired or Excess)

Context: You have a vial of solid powder that is expired or no longer needed.

The Mechanism: While safe for humans, pouring kilos of sugar down the drain creates a high
"Biological Oxygen Demand" (BOD). Bacteria in the sewer consume the sugar rapidly,
depleting oxygen and killing aquatic life. This violates Clean Water Act permits [3].

Protocol:
e Solid Waste: Keep the material in its original vial. Tighten the cap.
e Lab Packing: Place the vial in a "Non-Hazardous Chemical" waste box (Lab Pack).

 Alternative: If your institution allows, small quantities (<100g) of solid glucose can often be
placed in regular municipal trash, but always deface the label first to prevent misidentification
by cleaning staff.

o Why deface? To prevent panic. A vial labeled "Chemical” in the trash looks suspicious,
even if it's just sugar.

Documentation & Chain of Custody

To maintain a self-validating system, ensure the following entries are made in your lab
notebook or LIMS:

 Inventory Adjustment: Mark the specific mass (mg) as "Disposed" to reconcile your
expensive isotope inventory.

e Waste Tag ID: Record the waste tag number if disposed of as chemical waste.

» Verification: Note "Stable Isotope - Non-Radioactive" on all disposal paperwork to prevent
rejection by waste handlers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vs-radioisotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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